Cas no 2034292-85-6 (N-[4-chloro-2-(trifluoromethyl)phenyl]-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide)

• Product Name: N-[4-chloro-2-(trifluoromethyl)phenyl]-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide
• CAS No: 2034292-85-6
• MF: C₁₇H₁₄ClF₃N₂O₃
• MW: 386.752873897552
• CID: 5550379
• Update Time: 2025-07-23

N-[4-chloro-2-(trifluoromethyl)phenyl]-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-chloro-2-(trifluoromethyl)phenyl]-7-methoxy-5-oxo-2,3-dihydro-1H-indolizine-8-carboxamide
• N-[4-chloro-2-(trifluoromethyl)phenyl]-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide

• Inchi： 1S/C17H14ClF3N2O3/c1-26-13-8-14(24)23-6-2-3-12(23)15(13)16(25)22-11-5-4-9(18)7-10(11)17(19,20)21/h4-5,7-8H,2-3,6H2,1H3,(H,22,25)
• InChI Key： AXFIRLLPYXMHCH-UHFFFAOYSA-N
• SMILES： C1C2N(C(=O)C=C(OC)C=2C(NC2=CC=C(Cl)C=C2C(F)(F)F)=O)CC1

Additional information on N-[4-chloro-2-(trifluoromethyl)phenyl]-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide

Comprehensive Analysis of N-[4-chloro-2-(trifluoromethyl)phenyl]-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide (CAS 2034292-85-6)

The compound N-[4-chloro-2-(trifluoromethyl)phenyl]-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide (CAS 2034292-85-6) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique tetrahydroindolizine core combined with a trifluoromethylphenyl moiety makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

One of the most frequently searched questions about this compound revolves around its synthetic route and mechanism of action. Recent studies suggest that the 7-methoxy and 5-oxo functional groups play a critical role in its bioactivity. The presence of the chloro-trifluoromethylphenyl group enhances its binding affinity to target proteins, making it a subject of intense study in drug discovery. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry, where researchers aim to optimize molecular frameworks for enhanced efficacy.

In the context of current biopharmaceutical trends, N-[4-chloro-2-(trifluoromethyl)phenyl]-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide is often compared to other small-molecule inhibitors due to its potential in targeting enzyme cascades. Its CAS 2034292-85-6 identifier is frequently queried in academic databases, reflecting its relevance in preclinical research. The compound's carboxamide linkage is another area of interest, as it contributes to its stability and solubility—a key consideration in modern drug formulation strategies.

Another hot topic tied to this molecule is its potential role in personalized medicine. With advancements in genomic profiling, researchers are exploring how derivatives of tetrahydroindolizine compounds could be tailored for individual patient responses. The trifluoromethyl group, in particular, is known to improve metabolic resistance, a feature highly sought after in next-generation therapeutics. This has led to a surge in patents and publications focusing on its optimization and scalable synthesis.

From an industrial perspective, the demand for high-purity N-[4-chloro-2-(trifluoromethyl)phenyl]-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide is rising, driven by its inclusion in high-throughput screening libraries. Laboratories specializing in contract research often list this compound as a key offering, emphasizing its analytical standards and custom synthesis availability. The CAS 2034292-85-6 registry ensures traceability, a critical factor for compliance in global pharmaceutical supply chains.

Environmental and green chemistry considerations are also part of the discourse surrounding this compound. Innovations in catalytic processes to synthesize tetrahydroindolizine derivatives with minimal waste are gaining traction. The methoxy and carboxamide functionalities in 2034292-85-6 are being reevaluated for their ecological footprint, aligning with the industry's shift toward sustainable chemistry practices.

In summary, N-[4-chloro-2-(trifluoromethyl)phenyl]-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide (CAS 2034292-85-6) represents a multifaceted compound with broad implications across drug development, materials science, and biochemical research. Its structural complexity and functional diversity make it a focal point for both academic and industrial investigations, ensuring its continued relevance in the evolving landscape of life sciences.